Cas no 14351-28-1 (Dammar-24-ene-3,20-diol,(3b,20R)- (9CI))

Dammar-24-ene-3,20-diol,(3b,20R)- (9CI) structure
14351-28-1 structure
Product Name:Dammar-24-ene-3,20-diol,(3b,20R)- (9CI)
CAS No:14351-28-1
MF:C30H52O2
MW:444.732689857483
CID:229018
PubChem ID:441675
Update Time:2025-04-19

Dammar-24-ene-3,20-diol,(3b,20R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Dammar-24-ene-3,20-diol,(3b,20R)- (9CI)
    • Dammarenediol I
    • (20R)-Dammar-24-ene-3β,20-diol
    • (3S,5R,8R,9R,10R,13R,14R,17S)-17-[(2R)-2-hydroxy-6-methylhept-5-en-2-yl]-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
    • (20R)-5α-Dammar-24-ene-3β,20-diol
    • Q27106331
    • NS00069815
    • CHEBI:4313
    • Dammarenediol-I
    • DTXSID80331607
    • 14351-28-1
    • (+)-24-Dammarene-3beta-20S-diol
    • C08621
    • (20R)-Dammar-24-ene-3beta,20-diol
    • LMPR0106080001
    • Inchi: 1S/C30H52O2/c1-20(2)10-9-16-30(8,32)22-13-18-28(6)21(22)11-12-24-27(5)17-15-25(31)26(3,4)23(27)14-19-29(24,28)7/h10,21-25,31-32H,9,11-19H2,1-8H3/t21-,22+,23+,24-,25+,27+,28-,29-,30-/m1/s1
    • InChI Key: NLHQJXWYMZLQJY-AYHBXSNGSA-N
    • SMILES: O[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@]1(C)[C@@H]2CC[C@@H]2[C@@H]([C@@](C)(CC/C=C(\C)/C)O)CC[C@@]12C

Computed Properties

  • Exact Mass: 444.396730897g/mol
  • Monoisotopic Mass: 444.396730897g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 4
  • Complexity: 750
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.5
  • Topological Polar Surface Area: 40.5Ų

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